Cas no 1115285-67-0 (3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product name: 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1115285-67-0
• MF: C₁₉H₁₆N₄O₃S₂
• MW: 412.485341072083
• CID: 5387236

3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C19H16N4O3S2/c1-24-14-7-5-12(10-15(14)25-2)13-6-8-18(22-21-13)28-11-17-20-19(23-26-17)16-4-3-9-27-16/h3-10H,11H2,1-2H3
• InChI Key： PJKWFUTXQDLPMZ-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(OC)C(OC)=C3)C=C2)=NC(C2SC=CC=2)=N1

Additional information on 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1115285-67-0)

3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1115285-67-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridazine core appended with various functional groups. The presence of 3,4-dimethoxyphenyl, thiophen-2-yl, and 1,2,4-oxadiazol moieties imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is meticulously crafted to interact with biological targets in a highly specific manner. The dimethoxyphenyl group enhances lipophilicity while maintaining metabolic stability, whereas the thiophen-2-yl moiety contributes to electron delocalization and potential hydrogen bonding capabilities. The incorporation of the 1,2,4-oxadiazol ring introduces a heterocyclic scaffold known for its bioactivity in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Among these, pyridazine derivatives have emerged as particularly interesting due to their broad spectrum of biological activities. The compound in question (CAS No. 1115285-67-0) is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of 3-(3,4-dimethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol]methyl}sulfanyl)pyridazine is its potential as an intermediate in the synthesis of more complex drug molecules. The sulfanyl group at the 6-position provides a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs. This flexibility is crucial in medicinal chemistry pipelines where rapid iteration and optimization are key to identifying lead compounds.

The 1,2,4-triazole scaffold (part of the oxadiazol moiety) is particularly noteworthy due to its prevalence in bioactive molecules. Studies have shown that triazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this motif in CAS No. 1115285-67-0 suggests that it may possess similar therapeutic potential.

Recent advances in computational chemistry have enabled more efficient screening of candidate compounds like 3-(3,4-dimethoxyphenyl)-6-{([3-(thiophen)]methyl} sulfanylpyridazine (CAS No. 1115285). By leveraging machine learning models and molecular docking simulations researchers can predict binding affinities and interactions with target proteins with remarkable accuracy. This high-throughput virtual screening approach has accelerated the identification of promising candidates for experimental validation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include Suzuki-Miyaura cross-coupling reactions for introducing the thiophen ring and nucleophilic substitution reactions for installing the sulfanyl group. These methodologies highlight the compound's complexity but also underscore its synthetic accessibility if optimized protocols are employed.

From a medicinal chemistry perspective, CAS No. 1115285 represents an intriguing example of how structural complexity can be leveraged to modulate biological activity. The combination of lipophilic aromatic rings with heterocyclic scaffolds creates a molecule with multiple potential interaction points within biological systems. This multifaceted nature makes it an attractive scaffold for designing drugs that can engage multiple targets simultaneously—a strategy known as polypharmacology.

In conclusion, CAS No 1115285 stands out as a promising compound with significant potential in pharmaceutical research and development Its unique structural features combined with recent advances in computational drug discovery make it an exciting candidate for further exploration In the coming years it will be interesting to see how this molecule progresses through preclinical studies toward clinical applications